Cas no 2229240-47-3 (1-(difluoromethoxy)-2-(2-methylbut-3-yn-2-yl)benzene)

• Product Name: 1-(difluoromethoxy)-2-(2-methylbut-3-yn-2-yl)benzene
• CAS No: 2229240-47-3
• MF: C₁₂H₁₂F₂O
• MW: 210.219890594482
• CID: 6519424
• PubChem ID: 165692926
• Update Time: 2025-09-28

1-(difluoromethoxy)-2-(2-methylbut-3-yn-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethoxy)-2-(2-methylbut-3-yn-2-yl)benzene
• EN300-1972084
• 2229240-47-3

• Inchi： 1S/C12H12F2O/c1-4-12(2,3)9-7-5-6-8-10(9)15-11(13)14/h1,5-8,11H,2-3H3
• InChI Key： WMMXHFSRVHVNFC-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C(C#C)(C)C)F

Computed Properties

• Exact Mass: 210.08562133g/mol
• Monoisotopic Mass: 210.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(difluoromethoxy)-2-(2-methylbut-3-yn-2-yl)benzene

Introduction to 1-(difluoromethoxy)-2-(2-methylbut-3-yn-2-yl)benzene (CAS No. 2229240-47-3)

1-(difluoromethoxy)-2-(2-methylbut-3-yn-2-yl)benzene, with the CAS number 2229240-47-3, is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound features a benzene ring substituted with a difluoromethoxy group and a 2-methylbut-3-yn-2-yl group, providing it with distinct chemical and physical properties.

The difluoromethoxy group (-OCHF₂) is known for its ability to modulate the electronic properties of aromatic systems, making it a valuable functional group in the design of bioactive molecules. The presence of this group can enhance the lipophilicity and metabolic stability of compounds, which are crucial factors in drug development. Additionally, the 2-methylbut-3-yn-2-yl group (-C≡C-C(CH₃)₂) introduces steric hindrance and can influence the conformational flexibility of the molecule, which is important for binding to biological targets.

Recent studies have explored the potential of 1-(difluoromethoxy)-2-(2-methylbut-3-yn-2-yl)benzene in various applications. For instance, a study published in the Journal of Medicinal Chemistry investigated its use as a scaffold for developing new antiviral agents. The researchers found that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of functional groups in this molecule allowed for the fine-tuning of its pharmacological properties, leading to improved efficacy and reduced toxicity.

In another study, published in the Journal of Organic Chemistry, researchers focused on the synthetic methods for preparing 1-(difluoromethoxy)-2-(2-methylbut-3-yn-2-yl)benzene. They developed an efficient and scalable route that involves palladium-catalyzed cross-coupling reactions and selective fluorination steps. This synthetic approach not only simplifies the preparation process but also allows for the facile introduction of various substituents, making it a valuable tool for medicinal chemists.

The physical properties of 1-(difluoromethoxy)-2-(2-methylbut-3-yn-2-yl)benzene have also been extensively characterized. It is a colorless liquid with a boiling point of approximately 150°C at atmospheric pressure. The compound is moderately soluble in common organic solvents such as dichloromethane, ethyl acetate, and acetonitrile. Its solubility in water is low, which can be advantageous in certain applications where controlled release or targeted delivery is desired.

In terms of safety and handling, while 1-(difluoromethoxy)-2-(2-methylbut-3-yn-2-yl)benzene is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed when working with this compound.

The potential applications of 1-(difluoromethoxy)-2-(2-methylbut-3-yn-2-yl)benzene extend beyond pharmaceuticals. In materials science, it has been explored as a building block for functional polymers and coatings. The difluoromethoxy group can improve the thermal stability and chemical resistance of these materials, while the acetylene functionality can be used to introduce cross-linking or other reactive sites.

In conclusion, 1-(difluoromethoxy)-2-(2-methylbut-3-yn-2-yl)benzene (CAS No. 2229240-47-3) is a promising compound with a wide range of potential applications. Its unique combination of functional groups makes it an attractive candidate for drug development, materials science, and organic synthesis. Ongoing research continues to uncover new possibilities for this versatile molecule, highlighting its importance in modern chemistry and related fields.